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Compound of Interest

Compound Name: Epitulipinolide diepoxide

Cat. No.: B15597190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for
Epitulipinolide diepoxide, a sesquiterpene lactone isolated from Liriodendron tulipifera. The
information presented herein is intended to support research and development efforts in natural
product chemistry and drug discovery. This document compiles available Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) data, details the experimental protocols for its
isolation, and visualizes the analytical workflow.

Spectroscopic Data

The structural characterization of Epitulipinolide diepoxide is primarily based on *H-NMR and
ESI-MS data. To date, comprehensive 13C-NMR data for this compound is not readily available

in the surveyed scientific literature.

Table 1: *H-NMR Spectroscopic Data for Epitulipinolide
Diepoxide

The following table summarizes the proton NMR data for Epitulipinolide diepoxide, acquired
at 500 MHz in Chloroform-d (CDCIs).
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Proton Assignment sl Multiplicity Coupling Constant
ppm) (9, Hz)

H-14 1.38 s

H-15 1.45 s

OCHs 2.09 s

H-5 3.08 t 8.5

H-6 4.48 t 85

H-8 5.70 m

H-13a 5.72 d 30

H-13b 6.41 d 35

Data sourced from Kang et al., 2014.[1][2]

Table 2: Mass Spectrometry Data for Epitulipinolide
Diepoxide

The mass of Epitulipinolide diepoxide has been determined by Electrospray lonization Mass
Spectrometry (ESI-MS).

lon mlz

[M]* 322

Data sourced from Kang et al., 2014.[1][2]

Experimental Protocols

The isolation and purification of Epitulipinolide diepoxide from the leaves of Liriodendron
tulipifera involves a multi-step process, as detailed below.

General Procedures
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Spectroscopic analyses were conducted using the following instrumentation:

* NMR Spectroscopy: *H-NMR spectra were recorded on a Varian (Unity Plus) NMR
spectrometer operating at 400 or 500 MHz.[1]

e Mass Spectrometry: Low-resolution ESI-MS spectra were obtained on an API 3000 mass
spectrometer.[1]

Extraction and Isolation

The air-dried leaves of Liriodendron tulipifera (3.0 kg) were extracted with methanol (50 L, five
times) at room temperature. The resulting methanol extract (52.5 g) was concentrated under
reduced pressure. This crude extract was then subjected to silica gel column chromatography
using a gradient of dichloromethane (CH2Clz2) and methanol (MeOH) as the eluent, which
yielded five primary fractions.[2]

A portion of fraction 4 (10.45 g) was further chromatographed on a silica gel column with a
CH2Cl2/MeOH (80:1) elution, with an increasing proportion of MeOH, to yield four sub-fractions
(4-1 to 4-4). Epitulipinolide diepoxide (8 mg) was isolated from sub-fraction 4-2 by an
additional round of silica gel column chromatography using a CH2Cl2/MeOH (40:1) solvent
system.[2]

Workflow and Pathway Visualizations

The following diagrams illustrate the key workflows in the analysis of Epitulipinolide
diepoxide.

Extraction & Isolation
rude Extract S Silica Gel Chromatography (Gradient) 4>
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Click to download full resolution via product page

Caption: Workflow for the Isolation and Spectroscopic Analysis of Epitulipinolide Diepoxide.
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Caption: Relationship between Spectroscopic Data for Epitulipinolide Diepoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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